Cas no 1774905-06-4 (2-Methoxy-6-(piperidin-4-yloxy)pyridine dihydrochloride)

• Product Name: 2-Methoxy-6-(piperidin-4-yloxy)pyridine dihydrochloride
• CAS No: 1774905-06-4
• MF: C₁₁H₁₇ClN₂O₂
• MW: 244.717881917953
• CID: 5191548
• Update Time: 2025-07-17

2-Methoxy-6-(piperidin-4-yloxy)pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-6-(piperidin-4-yloxy)pyridine dihydrochloride

• Inchi： 1S/C11H16N2O2.ClH/c1-14-10-3-2-4-11(13-10)15-9-5-7-12-8-6-9;/h2-4,9,12H,5-8H2,1H3;1H
• InChI Key： VJJQRKHJESSFOM-UHFFFAOYSA-N
• SMILES： O(C1CCNCC1)C1=CC=CC(OC)=N1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Additional information on 2-Methoxy-6-(piperidin-4-yloxy)pyridine dihydrochloride

2-Methoxy-6-(piperidin-4-yloxy)pyridine dihydrochloride: A Promising Compound in Pharmaceutical Research

2-Methoxy-6-(piperidin-4-yloxy)pyridine dihydrochloride is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical research. Its chemical identity is further defined by the CAS No. 1774905-06-4, which provides a standardized reference for its identification and classification. This compound belongs to a class of pyridine derivatives, characterized by the presence of a six-membered aromatic ring with nitrogen atoms. The functional groups, including methoxy and piperidin-4-yloxy moieties, contribute to its diverse pharmacological properties and potential therapeutic applications.

Recent studies have highlighted the structural advantages of 2-Methoxy-6-(piperidin-4-yloxy)pyridine dihydrochloride in modulating biological pathways. The methoxy group at the 2-position enhances hydrophobic interactions, while the piperidin-4-yloxy substituent at the 6-position introduces flexibility and stereochemical diversity. These features are critical for optimizing drug-target interactions and improving bioavailability. Research published in Journal of Medicinal Chemistry (2023) underscores the role of such molecular architectures in enhancing receptor selectivity, particularly in targeting G-protein-coupled receptors (GPCRs) and ion channels.

One of the most notable applications of 2-Methoxy-6-(piperidin-4-yloxy)pyridine dihydroydrate is its potential as a modulator of neuronal signaling. Preclinical studies have demonstrated its ability to influence neurotransmitter release by interacting with serotonin and dopamine receptors. For instance, a 2024 study in Neuropharmacology reported that this compound exhibits partial agonist activity at 5-HT1A receptors, suggesting its potential as a therapeutic agent for mood disorders and neurodegenerative conditions. The dihydrochloride salt form ensures optimal solubility, which is crucial for pharmaceutical formulation development.

Advancements in computational chemistry have further elucidated the binding mechanisms of 2-Methoxy-6-(piperidin-4-yloxy)pyridine dihydrochloride. Molecular docking simulations conducted by Wang et al. (2023) revealed strong binding affinities with the dopamine transporter (DAT), a key target in the treatment of Parkinson's disease. The compound's ability to inhibit DAT activity was validated through in vitro assays, demonstrating its potential as a lead molecule for developing novel antiparkinsonian therapies.

Another area of interest is the anti-inflammatory properties of 2-Methoxy-6-(piperidin-4-yloxy)pyridine dihydrochloride. Research published in Pharmaceutical Research (2023) explored its effects on cytokine production in macrophages. The compound was shown to suppress the release of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its utility in inflammatory diseases. This property is attributed to its interaction with nuclear factor-κB (NF-κB) pathways, which are central to immune response regulation.

From a synthetic perspective, the preparation of 2-Methoxy-6-(piperidin-4-yloxy)pyridine dihydrochloride involves multi-step organic reactions. A key synthetic route involves the coupling of 2-methoxy-6-bromopyridine with piperidin-4-yl chloride, followed by hydrochloride salt formation. Optimization of reaction conditions, such as temperature and catalyst selection, is critical for achieving high yields and purity. Recent advances in green chemistry have led to the development of more sustainable methods for its synthesis, aligning with current industry trends.

Pharmacokinetic studies of 2-Methoxy-6-(piperidin-4-yloxy)pyridine dihydrochloride have revealed promising properties. Animal models demonstrated that the compound exhibits good oral bioavailability, with a half-life of approximately 4 hours in rats. These findings are essential for designing dosage regimens and predicting clinical outcomes. Further studies are needed to evaluate its pharmacokinetics in human subjects, which will inform its potential as a therapeutic agent.

Despite its potential, challenges remain in the development of 2-Methoxy-6-(piperidin-4-yloxy)pyridine dihydrochloride. Issues such as metabolic stability and potential side effects require further investigation. For example, preliminary toxicity studies in mice indicated mild hepatic enzyme induction, which may necessitate additional safety evaluations. Ongoing research aims to address these concerns through structure-activity relationship (SAR) studies and rational drug design approaches.

In conclusion, 2-Methoxy-6-(piperidin-4-yloxy)pyridine dihydrochloride represents a versatile compound with broad therapeutic potential. Its unique molecular structure and pharmacological properties make it a valuable candidate for further research and development. As the field of pharmaceutical science continues to evolve, compounds like this will play a pivotal role in addressing unmet medical needs and advancing patient care.